Cas no 700-19-6 (1,2,4,5-Benzenetetrol,3-methyl-)

• Product Name: 1,2,4,5-Benzenetetrol,3-methyl-
• CAS No: 700-19-6
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 564571
• Update Time: 2024-03-05

1,2,4,5-Benzenetetrol,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetrol,3-methyl-
• 1,2,4,5-Benzenetetrol, 3-methyl-

• Inchi： 1S/C7H8O4/c1-3-6(10)4(8)2-5(9)7(3)11/h2,8-11H,1H3
• InChI Key： FNGBMRQJSIEDLE-UHFFFAOYSA-N
• SMILES： C1(O)=CC(O)=C(O)C(C)=C1O

Computed Properties

• Exact Mass: 156.04224
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2

Experimental Properties

• Density: 1.57
• Boiling Point: 443.1°C at 760 mmHg
• Flash Point: 234.4°C
• Refractive Index: 1.704
• PSA: 80.92